Cas no 2172510-11-9 (2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.7tridecane)

• Product Name: 2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.7tridecane
• CAS No: 2172510-11-9
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6215823
• PubChem ID: 165506228
• Update Time: 2025-11-07

2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.7tridecane Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.7tridecane
• 2172510-11-9
• 2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.7]tridecane
• EN300-1280138

• Inchi： 1S/C15H29NO/c1-13(2)12-16-15(17-14(13,3)4)10-8-6-5-7-9-11-15/h16H,5-12H2,1-4H3
• InChI Key： JNTCJEDSHRKSFS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)CNC21CCCCCCC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.7tridecane

Recent Advances in the Study of 2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.7]tridecane (CAS: 2172510-11-9)

The compound 2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.7]tridecane (CAS: 2172510-11-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.7]tridecane. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a novel catalytic system to achieve stereoselective control, which is critical for the compound's biological activity. This advancement is expected to facilitate further preclinical and clinical studies.

In terms of pharmacological applications, recent in vitro and in vivo studies have highlighted the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary data suggest that 2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.7]tridecane exhibits affinity for specific neurotransmitter receptors, including GABA_A and NMDA receptors. These findings, reported in a 2023 Neuropharmacology paper, indicate its possible utility in treating neurological disorders such as anxiety, epilepsy, and neurodegenerative diseases. However, further mechanistic studies are required to fully understand its mode of action.

Another promising avenue of research involves the compound's role in antimicrobial therapy. A 2024 study in Antimicrobial Agents and Chemotherapy explored its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The results revealed that derivatives of 2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.7]tridecane exhibit potent antibacterial activity, with minimal cytotoxicity to human cells. This suggests its potential as a scaffold for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

Despite these advancements, challenges remain in the clinical translation of 2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.7]tridecane. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, as reported in a 2023 issue of Drug Metabolism and Disposition. Researchers are currently exploring prodrug strategies and formulation optimizations to overcome these limitations. Additionally, toxicological assessments are ongoing to ensure safety profiles meet regulatory standards.

In conclusion, 2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.7]tridecane (CAS: 2172510-11-9) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its unique spirocyclic structure and diverse biological activities make it a valuable subject for further investigation. Future studies should focus on addressing pharmacokinetic challenges and expanding its therapeutic applications, paving the way for potential clinical development.